Cas no 1691789-63-5 (2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid)

• Product Name: 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid
• CAS No: 1691789-63-5
• MF: C₁₀H₉F₃O₂
• MW: 218.172473669052
• CID: 5803571
• PubChem ID: 84683399
• Update Time: 2025-06-15

2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid
• EN300-1868431
• 1691789-63-5

• Inchi： 1S/C10H9F3O2/c1-5(10(14)15)2-6-3-8(12)9(13)4-7(6)11/h3-5H,2H2,1H3,(H,14,15)
• InChI Key： JZEXTAFXOUSQMB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CC(C(=O)O)C)F)F

Computed Properties

• Exact Mass: 218.05546401g/mol
• Monoisotopic Mass: 218.05546401g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid

Introduction to 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1691789-63-5)

2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid (CAS No. 1691789-63-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of aromatic carboxylic acids, characterized by a branched alkyl chain and a trifluorinated phenyl ring, which endows it with distinct chemical reactivity and biological activity.

The molecular structure of 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid consists of a central propanoic acid moiety substituted with a methyl group at the second carbon and a 2,4,5-trifluorophenyl group at the third carbon. The presence of fluorine atoms in the phenyl ring introduces electron-withdrawing effects, which can influence the compound's solubility, stability, and interaction with biological targets. This structural feature makes it an intriguing candidate for further exploration in drug discovery and material science.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability and improved binding affinity to biological receptors. The trifluorophenyl moiety in 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid has been particularly studied for its ability to modulate enzyme activity and receptor binding. For instance, studies have shown that trifluorinated aromatic compounds can exhibit potent inhibitory effects on various enzymes involved in metabolic pathways and signal transduction processes.

One of the most compelling aspects of 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid is its potential as a building block for more complex molecules. The carboxylic acid group at one end of the molecule allows for further functionalization via esterification, amidation, or other chemical transformations. This flexibility makes it a valuable intermediate in synthetic chemistry, enabling researchers to design novel compounds with tailored properties for therapeutic applications.

Recent research has also highlighted the role of 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid in the development of anti-inflammatory agents. The combination of the trifluorophenyl group and the branched alkyl chain may contribute to its ability to interact with inflammatory pathways. Preliminary studies have suggested that derivatives of this compound could exhibit anti-inflammatory effects by modulating key signaling molecules such as NF-κB and MAPK pathways.

The synthesis of 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid presents both challenges and opportunities for chemists. The introduction of fluorine atoms requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and fluorination methods are often employed to construct the desired molecular framework efficiently.

In addition to its pharmaceutical potential, 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid has been explored for its applications in material science. The unique electronic properties of the trifluorinated phenyl ring make it suitable for use in organic electronics and optoelectronic materials. Researchers have investigated its incorporation into conductive polymers and light-emitting diodes (LEDs), where its electron-withdrawing effects can enhance performance characteristics.

The biodegradability and environmental impact of 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid are also areas of active investigation. As part of sustainable chemistry efforts, scientists are examining how this compound behaves in natural environments and how it can be designed to minimize ecological footprint while maintaining efficacy.

Future directions in the study of 2-methyl-3-(2,4,5-trifluorophenyl)propanoic acid include exploring its role in personalized medicine. By understanding how individual genetic profiles influence responses to this compound or its derivatives, researchers may be able to develop targeted therapies that maximize therapeutic benefits while minimizing side effects.

The versatility of CAS No. 1691789-63-5 makes it a cornerstone in modern chemical research. Its unique combination of structural features positions it as a key player in advancing both medicinal chemistry and materials science. As our understanding of its properties grows deeper through ongoing research efforts, 1691789-63-5 will undoubtedly continue to inspire innovative solutions across multiple scientific disciplines.